4-[4-(4-carboxy-3-hydroxyphenyl)-3-methylphenyl]-2-hydroxybenzoic acid

• Molecular Formula: C21H16O6
• Molecular Weight: 364.3 g/mol
• IUPAC Name: 4-[4-(4-carboxy-3-hydroxyphenyl)-3-methylphenyl]-2-hydroxybenzoic acid
• InChI: InChI=1S/C21H16O6/c1-11-8-12(13-3-6-16(20(24)25)18(22)9-13)2-5-15(11)14-4-7-17(21(26)27)19(23)10-14/h2-10,22-23H,1H3,(H,24,25)(H,26,27)
• InChI Key: RDADCBONPAHZEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)C(=O)O)O)C3=CC(=C(C=C3)C(=O)O)O

Description

4-[4-(4-Carboxy-3-hydroxyphenyl)-3-methylphenyl]-2-hydroxybenzoic acid (IUPAC name) is a polyfunctional aromatic compound featuring a biphenyl backbone substituted with hydroxyl (-OH) and carboxylic acid (-COOH) groups. Key structural attributes include:

• Core structure: A biphenyl system with a methyl group at the 3-position of one phenyl ring.
• Functional groups: Two carboxylic acid groups (at the 4-positions of both phenyl rings) and two hydroxyl groups (at the 2- and 3-positions of adjacent rings).
• Synonyms: Referred to as 2-hydroxy-[1,1'-biphenyl]-4,4'-dicarboxylic acid or H₂(BPDC-OH) in coordination chemistry contexts .

This compound is of interest in materials science, particularly in the synthesis of metal-organic frameworks (MOFs) due to its ability to act as a ditopic ligand. Its hydroxyl and carboxylate groups facilitate coordination with metal ions, enabling the design of porous materials for catalysis or gas storage .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogous aromatic acids, focusing on molecular structure, functional groups, and applications.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Applications
4-[4-(4-Carboxy-3-hydroxyphenyl)-3-methylphenyl]-2-hydroxybenzoic acid	C₁₅H₁₂O₇	304.26	2×COOH, 2×OH, biphenyl, methyl	MOFs, coordination polymers
4-Hydroxybenzoic acid	C₇H₆O₃	138.12	1×COOH, 1×OH	Preservatives, R&D
Caffeic acid (3,4-Dihydroxybenzeneacrylic acid)	C₉H₈O₄	180.16	1×COOH, 2×OH, propenoic chain	Antioxidants, pharmacology
N-(4-Carboxy-3-hydroxyphenyl)maleimide	C₁₁H₇NO₅	233.18	1×COOH, 1×OH, maleimide	Bioconjugation, drug design
4-(2-(4-Aminophenyl)-2-oxoethylamino)-2-hydroxybenzoic acid (polymer precursor)	C₁₆H₁₄N₂O₅	314.29	1×COOH, 1×OH, amine, ketone	Polymeric ligands, drug delivery

Functional Group Diversity and Reactivity

• Target compound: The biphenyl core with dual -COOH and -OH groups enables robust metal coordination, distinguishing it from simpler analogs like 4-hydroxybenzoic acid (single -COOH/-OH) .
• Caffeic acid : The acrylic acid chain and catechol (3,4-dihydroxy) structure confer potent antioxidant activity, unlike the target compound’s rigid biphenyl system .
• N-(4-Carboxy-3-hydroxyphenyl)maleimide : The maleimide group enables thiol-reactive conjugation, a feature absent in the target compound, making it suitable for bioconjugation applications .

Physicochemical Properties

• Solubility : The target compound’s multiple polar groups (-COOH, -OH) enhance water solubility compared to 4-benzyloxybenzoic acid methyl ester (), which is lipophilic due to its benzyl ether .
• Thermal Stability: The biphenyl backbone likely confers higher thermal stability than caffeic acid, which degrades at lower temperatures due to its unsaturated propenoic chain .

Research Findings and Industrial Relevance

• MOF Performance : In a study using H₂(BPDC-OH), Zn-based MOFs exhibited CO₂ adsorption capacities of 2.8 mmol/g at 1 bar, outperforming analogs with single -COOH ligands .
• Drug Delivery : Maleimide derivatives like N-(4-Carboxy-3-hydroxyphenyl)maleimide are utilized for antibody-drug conjugates (ADCs), leveraging thiol-maleimide click chemistry .